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Compound of Interest

Compound Name: 1-Methyl-3-p-tolyltriazene

Cat. No.: B1197160

An In-Depth Technical Guide to 1-Methyl-3-p-tolyltriazene

This technical guide provides a comprehensive overview of 1-Methyl-3-p-tolyltriazene,
including its chemical identity, physical properties, synthesis protocols, and key applications.
The information is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry.

Chemical Identity and Properties

1-Methyl-3-p-tolyltriazene is an organic compound characterized by a triazene functional
group substituted with a methyl group and a p-tolyl group.[1] It is recognized for its utility as a
methylating agent, particularly in the esterification of carboxylic acids.[2]

Table 1: Physicochemical Properties of 1-Methyl-3-p-tolyltriazene
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Property Value References
CAS Number 21124-13-0 [1131[4][5]
Molecular Formula CsH11N3 [1][3]
Molecular Weight 149.19 g/mol [11[3]

IUPAC Name 1-methyl-3-(4-

methylphenyl)triaz-1-ene

3-Methyl-1-p-tolyltriazene,

Synonyms 1
ynony Methyl-p-tolyltriazene ]

Yellow, crystalline solid. Can

Appearance be recrystallized to white [6]
needles.

] ] 75-80 °C (literature); 80.5-81.5

Melting Point ] [516]1[7]
°C (recrystallized)

Purity Typically =298% [3]

SMILES CC1=CC=C(C=C1)NN=NC [1][3]
DNGJVDGPCGXBFF-

InChl Key [1107]

UHFFFAOYSA-N

Experimental Protocols

Synthesis of 1-Methyl-3-p-tolyltriazene

A reliable method for the synthesis of 1-Methyl-3-p-tolyltriazene has been well-documented.

[6] The procedure involves the diazotization of p-toluidine followed by a coupling reaction with

methylamine.

Materials:

e p-Toluidine

e Potassium nitrite
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e Concentrated hydrochloric acid
e Sodium carbonate

e 30-35% aqueous methylamine
o Ether

e Anhydrous sodium sulfate

e Crushed ice

Procedure:

o Diazotization: A mixture of p-toluidine, crushed ice, and concentrated hydrochloric acid is
cooled to approximately -10°C in an ice-salt bath. A solution of potassium nitrite in water is
then added slowly with vigorous stirring over 1-2 hours, maintaining the low temperature.
The completion of the reaction is confirmed by a positive starch-potassium iodide test.

e Neutralization: The resulting solution of p-toluenediazonium chloride is neutralized to a pH of
6.8—7.2 at 0°C using a cold, concentrated aqueous solution of sodium carbonate.

e Coupling Reaction: The cold, neutral diazonium salt solution is added slowly to a vigorously
stirred mixture of sodium carbonate, aqueous methylamine, and crushed ice, while
maintaining a temperature of approximately -10°C.

o Extraction: The reaction mixture is extracted three times with ether.

» Drying and Evaporation: The combined ether extracts are dried over anhydrous sodium
sulfate. The ether is then removed using a rotary evaporator at room temperature to yield the
crude product.

 Purification: The crude 1-methyl-3-p-tolyltriazene is purified by sublimation at 50°C (1 mm
Hg). Further purification can be achieved by recrystallization from hexane to yield white
needles.[6]
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Caption: Workflow for the synthesis of 1-Methyl-3-p-tolyltriazene.
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Application in Esterification of Carboxylic Acids

1-Methyl-3-p-tolyltriazene serves as an effective reagent for the alkylation of acids to form
esters, offering an alternative to diazomethane.[6] This method is advantageous as the triazene
is a stable, crystalline solid that is easy to handle and store.

General Protocol (Example: 3,5-Dinitrobenzoic Acid):

A solution of the carboxylic acid (e.g., 3,5-dinitrobenzoic acid) in ether is prepared.

This solution is added slowly to a solution of 1-methyl-3-p-tolyltriazene in ether at room
temperature.

During the addition, nitrogen gas evolves, and the solution typically changes color.

The reaction is allowed to proceed until nitrogen evolution ceases.

The resulting methyl ester can then be isolated from the reaction mixture.[6]
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Caption: Reaction scheme for esterification using 1-Methyl-3-p-tolyltriazene.

Biological and Research Applications

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1197160?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0797
https://www.benchchem.com/product/b1197160?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0797
https://www.benchchem.com/product/b1197160?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Triazene compounds are a versatile class of molecules with a range of documented biological
activities and applications in chemical synthesis.

o Antitumor Potential: The triazene scaffold is a key feature in several alkylating antineoplastic
drugs, such as dacarbazine.[8] While specific antitumor data for 1-methyl-3-p-tolyltriazene
is not extensively detailed, related triazenes have shown antiproliferative activity against
various cancer cell lines.[8] The proposed mechanism often involves the molecule acting as
a DNA methylating agent.

o Trypanocidal Activity: A structurally related compound, 1-(p-tolyl)-3-acetyl-3-methyltriazene,
has been reported to have activity against African trypanosomiasis, the parasitic infection
that causes sleeping sickness.[9]

» Chemical Synthesis: Beyond esterification, the compound serves as a versatile intermediate
in the synthesis of other organic molecules, including azo dyes.[10]

o Analytical Chemistry: It has been used as a derivatizing agent for the gas chromatographic
determination of metabolites, such as hippuric and methylhippuric acids, in urine samples.[2]
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Caption: Conceptual pathway for the biological activity of triazene compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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